Cas no 125643-59-6 (Phosphorodithioic acid,mixed O,O-bis(iso-Bu and iso-Pr) esters)

Phosphorodithioic acid,mixed O,O-bis(iso-Bu and iso-Pr) esters structure
125643-59-6 structure
Product Name:Phosphorodithioic acid,mixed O,O-bis(iso-Bu and iso-Pr) esters
CAS No:125643-59-6
MF:C7H17O2PS2
MW:228.312440633774
CID:196485
PubChem ID:86377
Update Time:2025-04-19

Phosphorodithioic acid,mixed O,O-bis(iso-Bu and iso-Pr) esters Chemical and Physical Properties

Names and Identifiers

    • Phosphorodithioic acid,mixed O,O-bis(iso-Bu and iso-Pr) esters
    • 2-methylpropoxy-propan-2-yloxy-sulfanyl-sulfanylidene-λ<sup>5</sup>-phosphane
    • DTXSID50925198
    • 125643-59-6
    • O-(2-Methylpropyl) O-propan-2-yl hydrogen phosphorodithioate
    • 769878-53-7
    • Inchi: 1S/C7H17O2PS2/c1-6(2)5-8-10(11,12)9-7(3)4/h6-7H,5H2,1-4H3,(H,11,12)
    • InChI Key: IYQRQKHKWJUYEM-UHFFFAOYSA-N
    • SMILES: SP(OC(C)C)(OCC(C)C)=S

Computed Properties

  • Exact Mass: 228.04091
  • Monoisotopic Mass: 228.04075913g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 5
  • Complexity: 171
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 51.6Ų

Experimental Properties

  • PSA: 18.46
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